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Compound of Interest

Compound Name: 16:0-18:1 EPC chloride

Cat. No.: B15576754

Welcome to the technical support center for 1-palmitoyl-2-oleoyl-sn-glycero-3-
ethylphosphocholine (16:0-18:1 EPC chloride). This guide is designed for researchers,
scientists, and drug development professionals to address common issues related to the
stability and degradation of this cationic lipid.

Frequently Asked Questions (FAQSs)
Q1: What is 16:0-18:1 EPC chloride and how does its
structure relate to its stability?

A: 16:0-18:1 EPC chloride is a cationic phospholipid derivative. Its structure consists of a
glycerol backbone with a palmitic acid (16:0) at the sn-1 position and an oleic acid (18:1) at the
sn-2 position, both attached via ester bonds. The head group is an ethylphosphocholine, which
gives the molecule a positive charge, balanced by a chloride counter-ion.[1][2]

It is important to note that this is an acyl lipid, not an ether-linked lipid. The term "EPC" refers to
ethylphosphocholine. The molecule is a triester of a biological lipid structure.[3][4] This
structure is considered chemically stable and is biodegradable, with low toxicity, making it
suitable for applications like lipofection and drug delivery.[2][3][5]

Q2: What are the primary degradation pathways for 16:0-
18:1 EPC chloride?
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A: Despite its general stability, 16:0-18:1 EPC chloride can degrade under certain conditions,
primarily through two pathways:

» Ester Bond Hydrolysis: This is the most common pathway for acyl lipids. It involves the
cleavage of the ester bonds linking the fatty acid chains to the glycerol backbone, typically
accelerated by acidic or basic conditions and the presence of water. This results in the
release of free fatty acids (palmitic acid and oleic acid) and the formation of lyso-lipid
species.

» Oxidation of the Oleoyl Chain: The carbon-carbon double bond in the oleoyl (18:1) chain at
the sn-2 position is susceptible to oxidation.[6][7] This can be initiated by exposure to air
(oxygen), light, or trace metal ions. The oxidation of the similar molecule 1-palmitoyl-2-oleoyl-
sn-glycero-3-phosphocholine (POPC) has been shown to yield products like aldehydes and
carboxylic acids upon cleavage of the double bond.[7][8]
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Hydrolysis Products
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Ester Hydrolysis Free Fatty Acids
(H20, pH extremes) (Palmitic Acid, Oleic Acid)

16:0-18:1 EPC Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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